3-Pyridinecarboxylic acid, (1-(2-chlorophenyl)ethylidene)hydrazide, (E)-
Overview
Description
3-Pyridinecarboxylic acid, (1-(2-chlorophenyl)ethylidene)hydrazide, (E)- is an organic compound that belongs to the class of pyridinecarboxylic acids. This compound is characterized by the presence of a pyridine ring, a carboxylic acid group, and a hydrazide moiety attached to an ethylidene group with a 2-chlorophenyl substituent. The (E)- configuration indicates the specific geometric isomerism of the compound.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Pyridinecarboxylic acid, (1-(2-chlorophenyl)ethylidene)hydrazide, (E)- typically involves the condensation of 3-pyridinecarboxylic acid hydrazide with 2-chloroacetophenone. The reaction is carried out under reflux conditions in the presence of an appropriate solvent such as ethanol or methanol. The reaction mixture is heated to facilitate the formation of the hydrazone linkage, resulting in the desired product.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.
Chemical Reactions Analysis
Types of Reactions
3-Pyridinecarboxylic acid, (1-(2-chlorophenyl)ethylidene)hydrazide, (E)- undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.
Properties
CAS No. |
133661-77-5 |
|---|---|
Molecular Formula |
C14H12ClN3O |
Molecular Weight |
273.72 g/mol |
IUPAC Name |
N-[(E)-1-(2-chlorophenyl)ethylideneamino]pyridine-3-carboxamide |
InChI |
InChI=1S/C14H12ClN3O/c1-10(12-6-2-3-7-13(12)15)17-18-14(19)11-5-4-8-16-9-11/h2-9H,1H3,(H,18,19)/b17-10+ |
InChI Key |
DEVXPGRZAHJRJG-LICLKQGHSA-N |
Isomeric SMILES |
C/C(=N\NC(=O)C1=CN=CC=C1)/C2=CC=CC=C2Cl |
Canonical SMILES |
CC(=NNC(=O)C1=CN=CC=C1)C2=CC=CC=C2Cl |
Origin of Product |
United States |
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